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Compound of Interest

Compound Name: 2-PADQZ

Cat. No.: B1670927 Get Quote

Chemical Identity: 2-PADQZ is identified as 6,7-Dimethoxy-2-(piperazin-1-yl)quinazolin-4-

amine, with the CAS Number 60547-97-9. This information is critical for accessing accurate

safety data.

Immediate Safety Precautions: Based on available safety data, 2-PADQZ is classified as an

irritant and is harmful if swallowed.[1] It is imperative to handle this compound with the

appropriate personal protective equipment (PPE) in a controlled laboratory environment to

minimize exposure risk.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is essential when handling 2-PADQZ to protect against

inhalation, skin contact, and eye contact. The following table summarizes the recommended

PPE.
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Protection Type Recommended Equipment Rationale

Eye Protection
Chemical safety goggles or a

face shield.

Protects against splashes and

airborne particles that can

cause serious eye irritation.[1]

[2]

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile).

Prevents skin contact, which

can cause skin irritation.[1][2]

Body Protection Laboratory coat.

Protects against incidental

contact and contamination of

personal clothing.

Respiratory Protection

Use in a well-ventilated area or

under a chemical fume hood. A

NIOSH-approved respirator

may be necessary for handling

large quantities or when

generating dust.

Minimizes the risk of inhaling

airborne particles, which may

cause respiratory irritation.[1]

Quantitative Data Summary
Specific occupational exposure limits (OELs) for 2-PADQZ are not readily available. In the

absence of specific data, it is crucial to handle the compound with a high degree of caution and

adhere to the general principles of minimizing chemical exposure.

Parameter Value Source

GHS Hazard Statements

H302: Harmful if

swallowedH315: Causes skin

irritationH319: Causes serious

eye irritationH335: May cause

respiratory irritation

PubChem[1]

Melting Point 219-221°C (decomposes) CookeChem[3]

Boiling Point 527°C at 760 mmHg Echemi[4]

Flash Point 272.5°C Echemi[4]
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Operational and Disposal Plans
The following procedural guidance provides a step-by-step approach to the safe handling and

disposal of 2-PADQZ.

Experimental Workflow for Safe Handling
This workflow outlines the critical steps to be followed when working with 2-PADQZ in a

laboratory setting.
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Figure 1: Experimental Workflow for 2-PADQZ Handling.
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Step-by-Step Handling Procedures:
Review Safety Data Sheet (SDS): Before beginning any work, thoroughly review the most

current SDS for 2-PADQZ to be fully aware of its hazards and handling requirements.

Don Personal Protective Equipment (PPE): At a minimum, wear chemical safety goggles, a

lab coat, and chemical-resistant gloves.

Prepare Workspace: Ensure work is conducted in a well-ventilated area, preferably within a

chemical fume hood, to minimize inhalation exposure.[1]

Weighing and Transfer: Handle the solid material carefully to avoid generating dust. Use a

spatula for transfers.

Dissolving: When preparing solutions, add the solid to the solvent slowly to avoid splashing.

Post-Handling: After handling, wash hands thoroughly with soap and water, even if gloves

were worn.

Disposal Plan
Proper disposal of 2-PADQZ and its associated waste is crucial to prevent environmental

contamination and ensure regulatory compliance.
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Figure 2: Disposal Workflow for 2-PADQZ.

Step-by-Step Disposal Procedures:
Waste Segregation:

Solid Waste: Collect unused 2-PADQZ and any grossly contaminated disposable labware

(e.g., weigh boats, gloves, pipette tips) in a designated, sealed, and clearly labeled

hazardous waste container.
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Liquid Waste: Collect solutions containing 2-PADQZ in a separate, sealed, and labeled

hazardous liquid waste container. Do not mix with other waste streams unless

compatibility is confirmed.

Sharps: Any contaminated sharps (needles, razor blades) must be disposed of in a

designated sharps container.

Labeling: All waste containers must be clearly labeled with "Hazardous Waste" and the full

chemical name: "6,7-Dimethoxy-2-(piperazin-1-yl)quinazolin-4-amine".

Storage: Store waste containers in a designated satellite accumulation area, away from

incompatible materials.

Disposal: Arrange for the disposal of hazardous waste through your institution's

Environmental Health and Safety (EHS) office. Do not dispose of 2-PADQZ down the drain

or in regular trash.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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